Cas no 778-28-9 (Butyl 4-methylbenzenesulfonate)
Butyl 4-methylbenzenesulfonate is an organic sulfonate ester commonly used as an alkylating agent or intermediate in synthetic chemistry. Its key advantages include its stability under standard conditions and its reactivity in nucleophilic substitution reactions, making it valuable for introducing the butyl group into target molecules. The presence of the methyl substituent on the aromatic ring enhances its solubility in organic solvents, facilitating handling in various reaction systems. This compound is particularly useful in fine chemical synthesis, where controlled alkylation is required. Its well-defined structure and predictable reactivity contribute to its reliability in laboratory and industrial applications.
778-28-9 structure
Product Name:Butyl 4-methylbenzenesulfonate
CAS No:778-28-9
MF:C11H16O3S
MW:228.307942390442
MDL:MFCD00027203
CID:565373
PubChem ID:87576588
Update Time:2025-06-19
Butyl 4-methylbenzenesulfonate Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,4-methyl-, butyl ester
- Butyl p-Toluenesulfonate
- butyl 4-methylbenzenesulfonate
- n-Butyl p-Toluenesulfonate
- p-Toluenesulfonic Acid Butyl Ester
- Butyl tosylate
- Butyl p-methylbenzenesulfonate
- Butyl-p-toluenesulfonate
- p-Toluenesulfonic acid n-butyl ester
- p-TOLUENESULFONIC ACID, BUTYL ESTER
- Benzenesulfonic acid, 4-methyl-, butyl ester
- Butyl toluene-4-sulphonate
- p-Toluene sulfonic acid, butyl ester
- 00XW1Q3QO1
- butyl 4-methylbenzene-1-sulfonate
- Itraconazole Impurity 2
- butyl-p-toluene sulphonate
- Butyl-p-toluolsulfonat
- Q27231387
- T0727
- AKOS009028850
- NSC 6190
- 778-28-9
- NSC-6190
- BRN 1428508
- butyl-4-methylbenzenesulfonate
- MFCD00027203
- FT-0632944
- DTXSID8061133
- WLN: 4OSWR D1
- toluene-4-sulfonic acid butyl ester
- NSC6190
- NS00037953
- Butyl ester of 4-Toluenesulfonic acid
- n-butyl tosylate
- CCRIS 9148
- A839206
- Butyl para-toluenesulfonate
- EN300-19213
- AS-17764
- AI3-02551
- butyltosylate
- H10686
- EINECS 212-295-5
- 4-methyl-benzenesulfonic acid butyl ester
- SY053065
- UNII-00XW1Q3QO1
- SCHEMBL187914
- CS-0152078
- DB-056261
- Butyl 4-methylbenzenesulfonate
-
- MDL： MFCD00027203
- Inchi： 1S/C11H16O3S/c1-3-4-9-14-15(12,13)11-7-5-10(2)6-8-11/h5-8H,3-4,9H2,1-2H3
- InChI Key： QYJXDIUNDMRLAO-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCCC
- BRN： 1428508
Computed Properties
- Exact Mass: 228.08200
- Monoisotopic Mass: 228.082
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 51.8
- Surface Charge: 0
Experimental Properties
- Color/Form: Not determined
- Density: 1.1319 g/cm3 (20 ºC)
- Boiling Point: 172°C/10mmHg(lit.)
- Flash Point: 156.6°C
- Refractive Index: 1.5085 (589.3 nm 20 ºC)
- Solubility: Very slightly soluble (0.17 g/l) (25 º C),
- PSA: 51.75000
- LogP: 3.58120
- Sensitiveness: Sensitive to humidity
- Solubility: Not determined
Butyl 4-methylbenzenesulfonate Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazard Category Code： 36/37/38-22
- Safety Instruction： S37/39; S26
- RTECS：XT6400000
-
Hazardous Material Identification：
- Storage Condition：Store at room temperature
- Risk Phrases：R36/37/38; R22
Butyl 4-methylbenzenesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019087179-500g |
Butyl 4-methylbenzenesulfonate |
778-28-9 | 96% | 500g |
$254.80 | 2023-09-01 | |
| Alichem | A019087179-1000g |
Butyl 4-methylbenzenesulfonate |
778-28-9 | 96% | 1000g |
$450.00 | 2023-09-01 | |
| TRC | B810448-500mg |
Butyl 4-Methylbenzenesulfonate |
778-28-9 | 500mg |
$ 52.00 | 2023-09-08 | ||
| TRC | B810448-1g |
Butyl 4-Methylbenzenesulfonate |
778-28-9 | 1g |
$ 64.00 | 2023-09-08 | ||
| TRC | B810448-5g |
Butyl 4-Methylbenzenesulfonate |
778-28-9 | 5g |
$ 81.00 | 2023-09-08 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B830172-100ml |
Butyl p-toluenesulfonate |
778-28-9 | ＞97%(GC) | 100ml |
￥620.00 | 2022-01-10 | |
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0837149551- 5ml |
Butyl 4-methylbenzenesulfonate |
778-28-9 | 97%（GC） | 5ml |
¥ 72.9 | 2021-05-18 | |
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0837149535- 100ml |
Butyl 4-methylbenzenesulfonate |
778-28-9 | 97%（GC） | 100ml |
¥ 635.3 | 2021-05-18 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B830172-5ml |
Butyl p-toluenesulfonate |
778-28-9 | ＞97%(GC) | 5ml |
￥73.00 | 2022-01-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B830172-25ml |
Butyl p-toluenesulfonate |
778-28-9 | ＞97%(GC) | 25ml |
￥216.00 | 2022-01-10 |
Butyl 4-methylbenzenesulfonate Suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
(CAS:778-28-9)
Order Number:SFD629
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:01
Price ($):
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Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:778-28-9)Butyl 4-methylbenzenesulfonate
Order Number:A839206
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:45
Price ($):182.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:778-28-9)butyl toluene-4-sulphonate
Order Number:LE4463
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:45
Price ($):discuss personally
Email:18501500038@163.com
Butyl 4-methylbenzenesulfonate Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
778-28-9 (Butyl 4-methylbenzenesulfonate) Related Products
- 3839-35-8(Hexyl p-Toluenesulfonate)
- 75351-36-9(R-1-(4-Methylbenzenesulfonate)-1,3-Butanediol)
- 40235-95-8(1,7-Heptanediol,1,7-bis(4-methylbenzenesulfonate))
- 4450-76-4(Benzenesulfonic acid,4-methyl-, pentyl ester)
- 73992-42-4(1,9-Nonanediol, 1,9-bis(4-methylbenzenesulfonate))
- 10157-76-3(Dodecyl p-Toluenesulfonate)
- 3386-32-1(Octadecyl p-Toluenesulfonate)
- 3386-35-4(n-Octyl-p-Toluenesulfonate)
- 24293-28-5(1,5-Pentanediol,1,5-bis(4-methylbenzenesulfonate))
- 5509-08-0(Benzenesulfonic acid, 4-methyl-, decyl ester)
